Cas no 313-31-5 (1-Tricosanol)

• Product Name: 1-Tricosanol
• CAS No: 313-31-5
• MF: C₇H₁₀ClF₂NO
• MW: 197.610208034515
• CID: 1446352
• PubChem ID: 130693954
• Update Time: 2025-04-20

1-Tricosanol Chemical and Physical Properties

Names and Identifiers

• 1-Tricosanol
• 2-Chloro-2,2-difluoro-1-(piperidin-1-yl)ethan-1-one
• 313-31-5
• HS-3548
• 2-Chloro-2,2-difluoro-1-(1-piperidinyl)ethanone

• Inchi： 1S/C7H10ClF2NO/c8-7(9,10)6(12)11-4-2-1-3-5-11/h1-5H2
• InChI Key： POLDJIAONSZRPJ-UHFFFAOYSA-N
• SMILES： ClC(C(N1CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 340.37074
• Monoisotopic Mass: 197.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.23